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Compound of Interest

Compound Name: Epicoprostanol-d5

Cat. No.: B15599839 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR

THERAPEUTIC USE.

This technical guide provides an in-depth overview of the safety data available for

Epicoprostanol-d5 (5β-Cholestan-3α-ol-d5), a deuterated form of Epicoprostanol. This

document is intended for researchers, scientists, and drug development professionals to

ensure safe handling and use in a laboratory setting.

Chemical and Physical Properties
Epicoprostanol-d5 is a stable, isotopically labeled form of Epicoprostanol, a compound found

in adipocere.[1] It is primarily used as a tracer or an internal standard for quantitative analysis

by NMR, GC-MS, or LC-MS.[1] While specific experimental data for the deuterated form is

limited, the physical and chemical properties are expected to be very similar to the unlabeled

compound.
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Property Value Source

Molecular Formula C₂₇H₄₃D₅O [1]

Molecular Weight 393.70 g/mol [1]

Appearance White to off-white solid [1]

Density ~ 0.96 kg/dm ³ (at 20 °C) [2]

Water Solubility Insoluble [2]

Solubility in other solvents
Diethyl ether: Very slightly

soluble
[2]

Vapor Pressure Not applicable [2]

Melting/Boiling Point Data not available

Hazard Identification and Toxicology
Based on available Safety Data Sheets (SDS), Epicoprostanol-d5 is not classified for acute

toxicity. No adverse effects are expected from ingestion, skin contact, or eye contact under

normal handling conditions.[2]
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Hazard Type Classification Symptoms

Acute Oral Toxicity
Not classified for acute toxicity

based on available data.[2]

No specific symptoms noted.

[2]

Acute Dermal Toxicity
Not classified for acute toxicity

based on available data.[2]

No specific symptoms noted.

[2]

Acute Inhalation Toxicity
Not classified for acute toxicity

based on available data.[2]
Not applicable.[2]

Skin Corrosion/Irritation

No effects expected

(assessment based on

ingredients).[2]

No specific symptoms noted.

[2]

Eye Damage/Irritation

No effects expected

(assessment based on

ingredients).[2]

No specific symptoms noted.

[2]

Safe Handling and Storage
Proper laboratory practices should be followed when handling Epicoprostanol-d5 to minimize

exposure and ensure safety.

Personal Protective Equipment (PPE)
A standard laboratory safety assessment should be conducted to determine the appropriate

PPE. The following are general recommendations:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: Laboratory coat.

Storage
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Condition Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Data provided by MedChemExpress and may vary by supplier.[1]

First Aid Measures
General first aid measures are applicable. If symptoms occur, it is important to seek medical

attention.[2]

Exposure Route First Aid Procedure

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water. Get medical attention if

symptoms occur.[2]

Eye Contact

Rinse thoroughly with clean water for at least 15

minutes. Get medical attention if symptoms

occur after washing.[2]

Ingestion

Do not induce vomiting. Rinse mouth thoroughly

with water. Get medical attention if symptoms

occur.[2]

Inhalation Not applicable.[2]

Firefighting Measures
Epicoprostanol-d5 is a combustible material.

Suitable Extinguishing Media: Alcohol-resistant foam, Carbon dioxide (CO₂), Dry sand, Water

spray.[2]
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Unsuitable Extinguishing Media: Do not use a water jet, as this will spread the fire.[2]

Hazardous Combustion Products: Thermal decomposition may liberate carbon oxides,

silicon oxides, and other toxic gases or vapors.[2]

Experimental Protocols Workflow
While specific experimental protocols for the safety assessment of Epicoprostanol-d5 are not

publicly available, a general workflow for evaluating the safety of a chemical compound is

presented below. This serves as a logical guide for the types of experiments that would be

conducted.
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General Workflow for Chemical Safety Assessment

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Risk Assessment and Classification

Physicochemical
Characterization

Cytotoxicity Assays

Hazard Identification

In Silico
Toxicology Prediction

Genotoxicity Assays
(e.g., Ames Test) Skin/Eye Irritation Assays

Acute Toxicity Studies
(Oral, Dermal)

Positive results may
trigger in vivo testing

Repeated Dose Toxicity Studies

Dose-Response Assessment

Risk Characterization

Exposure Assessment

Final Safety Data Sheet
and Classification

Click to download full resolution via product page

Caption: General workflow for chemical safety assessment.
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Stability and Reactivity
Epicoprostanol-d5 is stable under normal laboratory conditions.

Reactivity: No specific reactivity hazards have been noted.

Chemical Stability: The material is stable under normal conditions.[2]

Possibility of Hazardous Reactions: No hazardous reactions have been noted.[2]

Conditions to Avoid: No specific conditions to avoid have been noted.[2]

Incompatible Materials: No specific incompatible materials have been noted.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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